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Compound of Interest

Compound Name: Tantalum pentachloride

Cat. No.: B1210314

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on Tantalum Pentachloride (TaCls),
focusing on its Chemical Abstracts Service (CAS) number and comprehensive safety data. This
document is intended to serve as an essential resource for professionals working with this
compound, offering a consolidated overview of its properties, hazards, and handling
procedures to ensure laboratory safety and proper usage.

Chemical Identification

Tantalum Pentachloride is an inorganic compound that serves as a common precursor in

tantalum chemistry.[1] It is a white to pale yellow crystalline powder, highly sensitive to
moisture.[2][3]

Identifier Value

Chemical Name Tantalum(V) Chloride

Synonyms Tantalum Pentachloride, Pentachlorotantalum
CAS Number 7721-01-9[1][2][4][5]

Molecular Formula TaCls[2][4][6]

Physicochemical Properties
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Understanding the physical and chemical properties of Tantalum Pentachloride is

fundamental to its safe handling and application in research.

Property Value
Molecular Weight 358.21 g/mol [2][4][6]
White to off-white or pale yellow crystalline
Appearance
powder[2][3]
Density 3.68 g/cm3[1][2][4]
Melting Point 216 - 221 °C (421 - 430 °F)[2][4][6]
Boiling Point 242 °C (468 °F)[2][6]
- Reacts with water. Soluble in ethanol and ether.
Solubility
[11[3]
Sensitivity Highly sensitive to air and moisture.[1][4]

Safety and Hazard Information

Tantalum Pentachloride is a hazardous substance that requires strict safety protocols. It is

corrosive and reacts with water to produce hydrochloric acid.[3]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Hazard Class

Category

Acute Toxicity, Oral

Category 4[7]

Skin Corrosion

Category 1B[7]

Serious Eye Damage

Category 1

Specific target organ toxicity — Single exposure

Category 3 (Respiratory tract irritation)
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Hazard Statements and Pictograms

Code Statement
H302 Harmful if swallowed[7][8][9]
Causes severe skin burns and eye damage[7][3]
H314
[°]
H335 May cause respiratory irritation[8][9]

GHS Pictograms:
e Corrosion
o Exclamation Mark

The following diagram illustrates the relationship between the hazardous nature of Tantalum
Pentachloride and the necessary safety precautions.
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Required Personal Protective Equipment (PPE)

E Flame-Resistant Lab Coat

Hazards of Tantalum Pentachlor]d:

H302
iy S o) j@ Chemical Resistant Gloves

H314 Safe Handling Protocols
Causes Severe Skin Burns & Eye Damage g Splash Goggles & Face Shield
Use in Fume Hood or Glove Box Dispose as Hazardous Waste

H335 ) )
1g Respiratory Protection
May Cause Respiratory Irritation
_ Handle Under Inert Atmosphere
>

o

Reacts Violently with Water

Store in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Hazard and Precaution Relationship for TaCls

Experimental Protocols: Safe Handling and Storage

Due to its reactivity, particularly with moisture, specific protocols must be followed when
handling Tantalum Pentachloride.

Engineering Controls

¢ Ventilation: All work with Tantalum Pentachloride must be conducted in a certified chemical
fume hood or a glove box to avoid inhalation of dust and fumes.[10]
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e Atmosphere: Due to its high sensitivity to moisture, handling under an inert atmosphere (e.g.,
argon or nitrogen) is crucial to prevent hydrolysis.[1][10]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory to prevent contact and exposure.

PPE Item Specification

Eye/Face Protection Chemical safety goggles and a face shield.[7][8]

Chemical-resistant gloves (e.qg., nitrile), a fully
Skin Protection buttoned flame-resistant lab coat, and closed-
toe shoes.[7][8]

) ) If not handled in a fume hood or glovebox, a
Respiratory Protection ] ]
NIOSH-approved respirator is necessary.[6]

Handling and Storage Procedures

o Handling: Avoid creating dust.[7] Use spark-proof tools and ensure adequate ventilation. Do
not eat, drink, or smoke in the work area.[8] Wash hands thoroughly after handling.[6]

e Storage: Store in a cool, dry, and well-ventilated place.[8] The container must be kept tightly
closed and, ideally, stored under an inert gas.[1][8] Store away from incompatible materials
such as strong oxidizing agents and moisture.[6]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Immediately flush with plenty of water for at

least 15 minutes, occasionally lifting the upper
Eye Contact i i ) i

and lower eyelids. Seek immediate medical

attention.[6][7]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[6][8]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek immediate medical
attention.[6][8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[6][8]

Spill and Disposal:

In case of a spill, evacuate the area. Wear appropriate PPE and use a dry method (e.g., sand)
to clean up the spill. Avoid generating dust.[7] Dispose of Tantalum Pentachloride and its
containers as hazardous waste in accordance with local, state, and federal regulations.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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